Cas no 2639433-46-6 (2-{(benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic acid
• CAS No: 2639433-46-6
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5642082
• PubChem ID: 165903684
• Update Time: 2025-10-30

2-{(benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](cyclopropyl)amino}-6-methylpyridine-4-carboxylic acid
• 2639433-46-6
• EN300-28229300
• 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic acid

• Inchi： 1S/C18H18N2O4/c1-12-9-14(17(21)22)10-16(19-12)20(15-7-8-15)18(23)24-11-13-5-3-2-4-6-13/h2-6,9-10,15H,7-8,11H2,1H3,(H,21,22)
• InChI Key： YEUUDDKRZSZQNQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=C(C(=O)O)C=C(C)N=1)C1CC1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic acid

Compound CAS No. 2639433-46-6: 2-{(Benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic Acid

The compound with CAS number 2639433-46-6, known as 2-{(Benzyloxy)carbonyl(cyclopropyl)amino}-6-methylpyridine-4-carboxylic Acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development, material science, and agricultural chemistry. Recent studies have highlighted its role in the synthesis of bioactive compounds and its potential as a building block for advanced materials.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted at position 2 with a benzyloxycarbonyl (Cbz) group and a cyclopropyl amino group, while position 6 bears a methyl group. The carboxylic acid functionality at position 4 adds to the compound's versatility, enabling further functionalization and reactivity. The presence of these substituents not only enhances the molecule's stability but also imparts unique electronic and steric properties that are crucial for its applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its production process. Scientists have explored various synthetic routes, including multi-component reactions and catalytic asymmetric synthesis, to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, this compound has shown promise in the development of novel drugs targeting various diseases. Its structure resembles that of several known bioactive compounds, suggesting potential anti-inflammatory, anti-cancer, or anti-microbial properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, further expanding its utility in organic chemistry.

The compound's role in material science is another area of active research. Its pyridine-based structure makes it an attractive candidate for the development of coordination polymers and metal-organic frameworks (MOFs). Recent findings indicate that incorporating this compound into MOFs can enhance their porosity and stability, making them suitable for gas storage and catalytic applications. Furthermore, its methyl-substituted pyridine moiety has been utilized in the synthesis of conductive polymers, which are essential components in flexible electronics.

In agricultural chemistry, this compound has been investigated as a potential precursor for agrochemicals. Its ability to interact with plant enzymes suggests potential applications as a herbicide or fungicide. Field trials have shown promising results, with derivatives demonstrating high efficacy against common crop pathogens without adverse environmental impacts.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior under various conditions. These computational studies have been instrumental in guiding experimental work and accelerating the discovery of new applications.

In conclusion, the compound CAS No. 2639433-46-6 represents a versatile building block with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation and industrial development.